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Compound of Interest

Compound Name: (4-Aminooxan-4-yl)methanol

Cat. No.: B151668

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Aminooxan-4-yl)methanol, with the CAS Number 720706-20-7, is a heterocyclic organic
compound featuring a tetrahydropyran (oxane) ring substituted with both an aminomethyl and a
hydroxymethyl group at the 4-position. Its structure suggests potential utility as a building block
in medicinal chemistry and drug discovery, where the amino and alcohol functionalities offer
versatile points for further chemical modification. This guide provides a summary of the
available physical and chemical properties of this compound, outlines general experimental
protocols for their determination, and discusses the broader context of the biological potential
of substituted tetrahydropyrans.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (4-Aminooxan-4-yl)methanol is
presented below. It is important to note that while some experimentally determined values are
available from chemical suppliers, other properties are based on computational predictions and
should be considered as estimates.
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Property Value Source(s)

IUPAC Name (4-aminooxan-4-yl)methanol

Synonyms (4-Aminotetrahydro-2H-pyran- o
4-yl)ymethanol

CAS Number 720706-20-7 [1]

Chemical Formula CeH13NO:2 [2][3]

Molecular Weight 131.17 g/mol [2][3]

Boiling Point 231 °C at 760 mmHg

Flash Point 93.5°C

Density 1.074 + 0.06 g/cm? (Predicted)

Refractive Index

1.474

pKa 14.85 £ 0.10 (Predicted)
Melting Point Data not available
Solubility Data not available
logP Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis of (4-Aminooxan-4-yl)methanol and the
specific determination of its physical properties are not readily available in peer-reviewed
literature. However, general methodologies for the synthesis of similar substituted
tetrahydropyrans and for the characterization of organic compounds can be described.

Synthesis of Substituted Tetrahydropyrans

The synthesis of 4-aminotetrahydropyran scaffolds can be achieved through various organic
synthesis strategies. One common approach involves the use of a Prins cyclization, which is
the acid-catalyzed reaction of an alkene and an aldehyde. For a 4-amino substituted
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tetrahydropyran, a multi-step synthesis would likely be required, potentially involving the
introduction of a nitrogen-containing functional group that is later converted to an amine.

Determination of Physical Properties

Melting Point: The melting point of a solid compound can be determined using a melting point
apparatus. A small, dry sample is packed into a capillary tube and heated at a controlled rate.
The temperature range from the appearance of the first liquid droplet to the complete melting of
the sample is recorded.

Solubility: The solubility of a compound in various solvents (e.g., water, ethanal,
dichloromethane, DMSO) is determined by adding a small, weighed amount of the solute to a
known volume of the solvent at a specific temperature. The mixture is agitated until saturation
is reached, and the concentration of the dissolved solute is then measured, often by
spectroscopic methods after filtering out any undissolved solid.

Biological Activity Context

While no specific biological activity has been reported for (4-Aminooxan-4-yl)methanol, the
tetrahydropyran ring is a common scaffold in a variety of biologically active molecules. For
instance, certain substituted tetrahydropyrans have been investigated for their potential as
cytokinin activity modulators and as inhibitors of HIV protease. The presence of amino and
hydroxyl groups on the oxane ring of (4-Aminooxan-4-yl)methanol provides handles for
combinatorial library synthesis to explore its potential biological activities.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of a synthesized
organic compound like (4-Aminooxan-4-yl)methanol.
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Figure 1: General Workflow for Physical Property Determination

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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